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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties and
associated hazards of Glutaronitrile (CAS 544-13-8). The information is presented to be a
valuable resource for professionals in research, scientific, and drug development fields, with a
focus on clear data presentation and safety protocols.

Physicochemical Properties

Glutaronitrile, also known as pentanedinitrile or 1,3-dicyanopropane, is a clear, colorless to
light yellow liquid.[1][2] It is recognized for its utility as a chemical intermediate and as an
electrolyte additive in high-energy/power Li-ion batteries.[1][2][3] A summary of its key
physicochemical properties is provided in the table below for easy reference.
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Property Value Source(s)
CAS Number 544-13-8 [1]14]
Molecular Formula C5H6N2 [1][4]
Molecular Weight 94.11 - 94.12 g/mol [4]
Clear, colorless to light yellow
Appearance o [1][2]114]
liquid
Odor Odorless [4]
Melting Point -29°C/-20.2 °F [1114]
Boiling Point 285 - 287 °C / 545 - 548.6 °F [1][4]
Density 0.990 - 0.995 g/mL at 25 °C [1][4]
Soluble in acetone and
- chloroform. Slightly soluble in
Solubility )
alcohol, diethyl ether, and
water.
_ > 112 °C /> 233.6 °F (closed
Flash Point [4]

cup)

Refractive Index

n20/D 1.434

[1]

Toxicological Profile and Hazards

Glutaronitrile is classified as a hazardous chemical and requires careful handling.[4] The

primary toxicological concern is its classification as acutely toxic if swallowed.[4][5][6] It is also

considered harmful in contact with skin or if inhaled.[5][6] The toxicity of organic nitriles,

including glutaronitrile, is primarily attributed to their in vivo and in vitro decomposition into

cyanide ions.[7] Cyanide is a potent inhibitor of cytochrome c oxidase in the mitochondrial

electron transport chain.[7]

A summary of its hazard classifications is presented below:
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GHS Hazard
Hazard Class Category Source(s)
Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3 [41[5]16]
swallowed

. H312: Harmful in
Acute Toxicity, Dermal  Category 4 ) ) [5]1[6]
contact with skin

Acute Toxicity, H332: Harmful if

) Category 4 ) [5]1[6]
Inhalation (Vapors) inhaled
Skin H315: Causes skin

: o Category 2 N [4]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

L Category 2 o [4]

Damage/Eye Irritation eye irritation

Experimental Toxicity Data

While detailed experimental protocols for the following values are not publicly available in the
summarized safety data sheets, the following toxicity data has been reported:

Test Species Route Value Source(s)
LD50 Mouse Oral 266 mg/kg
LDLo Rabbit Subcutaneous 18 mg/kg

Safety, Handling, and First Aid

Due to its hazardous nature, strict safety protocols must be followed when handling
Glutaronitrile.

Personal Protective Equipment (PPE) and Handling

» Engineering Controls: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to minimize exposure to vapors.[4][5] Eyewash stations and safety
showers must be readily accessible.[4]
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[6]

» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[4][6] Butyl
rubber gloves are a compatible option.

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor
filter.[4]

o General Hygiene: Do not eat, drink, or smoke in work areas.[5][6] Wash hands thoroughly
after handling.[5][6]

Preparation Handling Post-Handling

Select Appropriate PPE Use Chemical Fume Hood Avoid Skin/Eye Contact Store in Cool, Dry, Well-Ventilated Area}——{ Dispose of Waste Properly }——{ Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Glutaronitrile

First Aid Measures

Immediate medical attention is required in case of exposure.[4]

« If Swallowed: Immediately call a POISON CENTER or doctor.[5] Rinse mouth.[6] Do not
induce vomiting.[6]

« If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[4] Remove
contaminated clothing and wash it before reuse.[6]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6]
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 Ifin Eyes: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[4]

Exposure to Glutaronitrile

Ingestion Dermal Contact Inhalation Eye Contact

IF SWALLOWED IF ON SKIN IF INHALED IF IN EYES

| Immediately Call POISON CENTER/Doctor Move to Fresh Air Rinse with Water for 15 mins

Wash with Plenty of Water

Remove Contaminated Clothing Keep Comfortable for Breathing

Click to download full resolution via product page

First Aid Procedures for Glutaronitrile Exposure

Stability and Reactivity

Glutaronitrile is stable under normal conditions.[4] However, it is incompatible with strong
oxidizing agents, strong acids, strong bases, and strong reducing agents.[4] When heated to
decomposition, it can emit very toxic fumes of nitrogen oxides (NOx) and cyanide (CN-).[1][2][3]
Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO2).[4]

Conclusion

Glutaronitrile is a valuable chemical intermediate with important applications, but it presents
significant health hazards that necessitate stringent safety measures. A thorough
understanding of its physicochemical properties, toxicological profile, and proper handling
procedures is crucial for ensuring the safety of all personnel in a laboratory or industrial setting.
Always refer to the most current Safety Data Sheet (SDS) before handling this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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